4-(3-bromo-4-methoxyphenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline

• IUPAC Name: 4-(3-bromo-4-methoxyphenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline
• InChI: InChI=1S/C19H20BrNO2/c1-11-3-5-16-14(9-11)19-13(7-8-23-19)18(21-16)12-4-6-17(22-2)15(20)10-12/h3-6,9-10,13,18-19,21H,7-8H2,1-2H3
• InChI Key: JLCYZTCXNIKYLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(C3C2OCC3)C4=CC(=C(C=C4)OC)Br
• Molecular Formula: C19H20BrNO2
• Molecular Weight: 374.3 g/mol

Description

The compound 4-(3-bromo-4-methoxyphenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline is a heterocyclic organic compound that has attracted significant attention from researchers due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

The compound 4-(3-bromo-4-methoxyphenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline has been studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to exhibit potent anti-cancer activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, it has been found to possess neuroprotective effects and may have potential as a treatment for neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 4-(3-bromo-4-methoxyphenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It may also act as an inhibitor of enzymes involved in the production of amyloid beta, a protein that is implicated in the development of Alzheimer's disease.
Biochemical and Physiological Effects
The compound 4-(3-bromo-4-methoxyphenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the production of reactive oxygen species, which can lead to oxidative stress and cell damage. Additionally, it has been found to modulate the activity of certain neurotransmitters, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(3-bromo-4-methoxyphenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline in lab experiments is its potent anti-cancer activity. It has been shown to be effective against several different types of cancer cells, which makes it a promising candidate for further study. However, one limitation is that the compound may have low solubility in certain solvents, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for the study of 4-(3-bromo-4-methoxyphenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline. One potential avenue of research is to further investigate its mechanism of action, particularly with regards to its neuroprotective effects. Another direction is to explore its potential for the treatment of other diseases, such as inflammatory disorders or infectious diseases. Additionally, further optimization of the synthesis method may be necessary to improve yield and scalability.

Synthesis Methods

The synthesis of 4-(3-bromo-4-methoxyphenyl)-8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline has been achieved through several methods, including the use of palladium-catalyzed coupling reactions, microwave-assisted synthesis, and one-pot synthesis. One notable method involves the reaction of 3-bromo-4-methoxybenzaldehyde with 8-methyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline in the presence of a palladium catalyst to yield the desired compound.